Cas no 66516-65-2 ((2-chlorobenzyl)thioacetic Acid)

• Product Name: (2-chlorobenzyl)thioacetic Acid
• CAS No: 66516-65-2
• MF: C₉H₉ClO₂S
• MW: 216.684560537338
• CID: 964134
• PubChem ID: 351859
• Update Time: 2025-11-01

(2-chlorobenzyl)thioacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-((2-Chlorobenzyl)thio)acetic acid
• [(2-chlorobenzyl)sulfanyl]acetic acid
• [(2-chlorobenzyl)thio]acetic acid(SALTDATA: FREE)
• 2-[(2-chlorophenyl)methylsulfanyl]acetic acid
• Acetic acid, [[ (2-chlorophenyl)methyl]thio]-
• o-Chlorobenzylmercaptoacetic acid
• 2-((2-Chlorobenzyl)thio)aceticacid
• CS-0233745
• DTXSID10326081
• NCGC00341451-01
• NSC-523892
• Z19691784
• [(2-chlorobenzyl)thio]acetic acid
• AKOS000198841
• NSC523892
• 66516-65-2
• 2-{[(2-chlorophenyl)methyl]sulfanyl}acetic acid
• AB01332238-02
• MFCD02755448
• Acetic acid, [[(2-chlorophenyl)methyl]thio]-
• EN300-13585
• {[(2-CHLOROPHENYL)METHYL]SULFANYL}ACETIC ACID
• DS-009637
• STK826012
• (2-chlorobenzyl)thioacetic Acid

• MDL： MFCD02755448
• Inchi： 1S/C9H9ClO2S/c10-8-4-2-1-3-7(8)5-13-6-9(11)12/h1-4H,5-6H2,(H,11,12)
• InChI Key： WRXHOHCNQNSYIN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CSCC(=O)O

Computed Properties

• Exact Mass: 216.00100
• Monoisotopic Mass: 216.0011784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 62.60000
• LogP: 2.65780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (2-chlorobenzyl)thioacetic Acid

Comprehensive Analysis of (2-chlorobenzyl)thioacetic Acid (CAS No. 66516-65-2): Properties, Applications, and Industry Insights

(2-chlorobenzyl)thioacetic Acid (CAS No. 66516-65-2) is a specialized organic compound with a unique molecular structure combining a chlorobenzyl group and a thioacetic acid moiety. This sulfur-containing derivative has garnered attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The compound's CAS number 66516-65-2 serves as a universal identifier in chemical databases, ensuring precise identification across global supply chains.

Recent studies highlight the growing demand for chlorobenzyl derivatives in drug discovery, particularly in developing enzyme inhibitors and antimicrobial agents. The thioacetic acid component contributes to the compound's reactivity, making it valuable for peptide modification and bioconjugation applications. Researchers are particularly interested in its potential role in creating targeted drug delivery systems, a hot topic in precision medicine discussions.

The synthesis of (2-chlorobenzyl)thioacetic Acid typically involves nucleophilic substitution reactions, with purity being critical for research applications. Analytical techniques like HPLC and NMR spectroscopy are essential for quality control, addressing common queries about compound characterization methods. The pharmaceutical industry shows particular interest in this chemical's stability profile and compatibility with various solvent systems, frequently searched topics in formulation development circles.

Environmental considerations surrounding organosulfur compounds have led to increased research into the biodegradation pathways of materials like 66516-65-2. This aligns with current trends in green chemistry and sustainable manufacturing practices. The compound's structure-activity relationship (SAR) is another area of active investigation, especially for researchers exploring structure-based drug design principles.

From a commercial perspective, (2-chlorobenzyl)thioacetic Acid serves as an important intermediate in specialty chemical production. Suppliers emphasize proper storage conditions (typically 2-8°C under inert atmosphere) and handling precautions, addressing common procurement concerns. The global market for such fine chemicals continues to expand, driven by demand from contract research organizations and academic laboratories focusing on medicinal chemistry innovations.

Emerging applications in material science have revealed potential uses of CAS 66516-65-2 in polymer modification and surface functionalization. These developments respond to industry needs for advanced functional materials with tailored properties. Technical discussions often center on the compound's reactivity parameters and compatibility with various catalytic systems, reflecting common search queries from synthetic chemists.

Quality specifications for (2-chlorobenzyl)thioacetic Acid typically include parameters like assay purity (>98%), residual solvent content, and heavy metal limits. These metrics address frequent purchaser inquiries about material specifications and quality assurance protocols. The compound's spectral data (IR, MS, NMR) are extensively documented to support research reproducibility, a critical concern in modern scientific publishing.

Future research directions may explore the compound's potential in covalent inhibitor development and proteomics applications, areas generating significant interest in life sciences. The unique electrophilic character of the thioester group presents opportunities for innovative biochemical probes design, connecting to trending topics in chemical biology. As analytical techniques advance, new insights into the compound's molecular interactions and metabolic fate are expected to emerge.